Cas no 869990-61-4 (4-Fluoro-3-isopropylbenzoic acid)

4-Fluoro-3-isopropylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of an isopropyl group at the 3-position and a fluorine atom at the 4-position of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the isopropyl group contributes to lipophilicity, influencing binding affinity in target molecules. Its high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions, esterifications, and amide formations. The compound is particularly useful in the development of bioactive molecules requiring tailored steric and electronic modulation.

4-Fluoro-3-isopropylbenzoic acid structure

869990-61-4 structure

Product Name:4-Fluoro-3-isopropylbenzoic acid

CAS No:869990-61-4

MF:C₁₀H₁₁FO₂

MW:182.191546678543

MDL:MFCD12024401

CID:2190554

PubChem ID:23530585

Update Time:2025-06-07

4-Fluoro-3-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-isopropylbenzoic acid
- 4-fluoro-3-propan-2-ylbenzoic acid
- 4-Fluoro-3-(propan-2-yl)benzoic acid
- DB-094867
- EN300-3027208
- DTXSID80634761
- 869990-61-4
- SCHEMBL3684976
- AKOS015917563
- MDL： MFCD12024401
- Inchi： 1S/C10H11FO2/c1-6(2)8-5-7(10(12)13)3-4-9(8)11/h3-6H,1-2H3,(H,12,13)
- InChI Key： NBXNECYGNPZOBQ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C(C)C

Computed Properties

Exact Mass: 182.07430775Da
Monoisotopic Mass: 182.07430775Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3Å²

4-Fluoro-3-isopropylbenzoic acid Pricemore >>

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Matrix Scientific	144558-1g	4-Fluoro-3-isopropylbenzoic acid, 95%	869990-61-4	95%	1g	$866.00	2023-09-10
Matrix Scientific	144558-5g	4-Fluoro-3-isopropylbenzoic acid, 95%	869990-61-4	95%	5g	$2598.00	2023-09-10
TRC	F121165-250mg	4-Fluoro-3-isopropylbenzoic acid	869990-61-4		250mg	$ 805.00	2022-06-05
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